Characteristic components in TCM Standards
  • Monomethyl phthalate
    Monomethyl phthalate
    • Cat. No.:
    • B184175
    • CAS No.:
    • 4376-18-5
    • Molecular Formula:
    • C9H8O4
    • Molecular Weight:
    • 180.16 g/mol
    Description
    Monomethyl phthalate is a methyl ester and a phthalic acid monoester.
    Monomethyl phthalate is a metabolite, or breakdown product, of dimethyl phthalate, used in insect repellant, plastic, and as a rocket prop...
    - +
  • 5,6,7,4'-Tetramethoxyflavone
    5,6,7,4'-Tetramethoxyflavone
    • Cat. No.:
    • B192348
    • CAS No.:
    • 1168-42-9
    • Molecular Formula:
    • C19H18O6
    • Molecular Weight:
    • 342.3 g/mol
    Description
    4',5,6,7-tetramethoxyflavone is a tetramethoxyflavone that is the tetra-O-methyl derivative of scutellarein. It has a role as an antimutagen and a plant metabolite. It is functionally related to a scutellarein.<...
    - +
  • Senna
    Senna
    • Cat. No.:
    • B192367
    • CAS No.:
    • 81-27-6
    • Molecular Formula:
    • C42H38O20
    • Molecular Weight:
    • 862.7 g/mol
    Description
    Senna (powdered) is a yellow-brown powder with a slight odor and taste. (NTP, 1992)
    Sennoside A is a member of the class of sennosides that is rel-(9R,9'R)-9,9',10,10'-tetrahydro-9,9'-bianthracene-2,2'-dicarb...
    - +
  • Pogostone
    Pogostone
    • Cat. No.:
    • B610156
    • CAS No.:
    • 23800-56-8
    • Molecular Formula:
    • C12H16O4
    • Molecular Weight:
    • 224.25 g/mol
    Description
    Dhelwangin is an aromatic ketone.
    Dhelwangin has been reported in Pogostemon cablin with data available.
    volatile oil of Pogostemon cablin
    - +
  • Mangostin
    Mangostin
    • Cat. No.:
    • B1666899
    • CAS No.:
    • 6147-11-1
    • Molecular Formula:
    • C24H26O6
    • Molecular Weight:
    • 410.5 g/mol
    Description
    Alpha-mangostin is a member of the class of xanthones that is 9H-xanthene substituted by hydroxy group at positions 1, 3 and 6, a methoxy group at position 7, an oxo group at position 9 and prenyl groups at posi...
    - +
  • DL-alpha-Tocopherol
    DL-alpha-Tocopherol
    • Cat. No.:
    • B1666904
    • CAS No.:
    • 59-02-9
    • Molecular Formula:
    • C29H50O2
    • Molecular Weight:
    • 430.7 g/mol
    Description
    2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-1-benzopyran-6-ol is a tocopherol.
    DL-alpha-Tocopherol has been reported in Albifimbria verrucaria, Sida acuta, and other organisms with data av...
    - +
  • (-)-beta-Sitosterol
    (-)-beta-Sitosterol
    • Cat. No.:
    • B1666911
    • CAS No.:
    • 83-46-5
    • Molecular Formula:
    • C29H50O
    • Molecular Weight:
    • 414.7 g/mol
    Description
    Sitosterol is a member of the class of phytosterols that is stigmast-5-ene substituted by a beta-hydroxy group at position 3. It has a role as a sterol methyltransferase inhibitor, an anticholesteremic drug, an ...
    - +
  • (-)-Menthol
    (-)-Menthol
    • Cat. No.:
    • B1675115
    • CAS No.:
    • 2216-51-5
    • Molecular Formula:
    • C10H20O
    • Molecular Weight:
    • 156.26 g/mol
    Description
    D,l-menthol is a white crystalline solid with a peppermint odor and taste. (NTP, 1992)
    (-)-menthol is a p-menthan-3-ol which has (1R,2S,5R)-stereochemistry. It is the most common naturally occurring enantiome...
    - +
  • Withaferin A
    Withaferin A
    • Cat. No.:
    • B1683310
    • CAS No.:
    • 5119-48-2
    • Molecular Formula:
    • C28H38O6
    • Molecular Weight:
    • 470.6 g/mol
    Description
    Withaferin A is a withanolide that is 5,6:22,26-diepoxyergosta-2,24-diene-1,26-dione substituted by hydroxy groups at positions 4 and 27 (the 4beta,5beta,6beta,22R stereoisomer). Isolated from Physalis longifoli...
    - +
  • Wogonin
    Wogonin
    • Cat. No.:
    • B1683318
    • CAS No.:
    • 632-85-9
    • Molecular Formula:
    • C16H12O5
    • Molecular Weight:
    • 284.26 g/mol
    Description
    Wogonin is a dihydroxy- and monomethoxy-flavone in which the hydroxy groups are positioned at C-5 and C-7 and the methoxy group is at C-8. It has a role as a cyclooxygenase 2 inhibitor, an antineoplastic agent, ...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img